Cas no 64855-91-0 (Pyrglutargine)
Pyrglutargine structure
Product Name:Pyrglutargine
CAS No:64855-91-0
MF:C11H21N5O5
MW:303.314942121506
CID:505066
PubChem ID:6454976
Update Time:2025-04-19
Pyrglutargine Chemical and Physical Properties
Names and Identifiers
-
- Pyrglutargine
- Argininpyroglutamat
- VYI1WK838B
- 5-Oxo-DL-proline, compound with L-arginine (1:1)
- Arginine pyroglutamate
- (2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid;5-oxopyrrolidine-2-carboxylic acid
- 64855-91-0
- SCHEMBL1005517
- Pirglutargina
- L-ARGININE DL-PYROGLUTAMATE
- EINECS 265-253-3
- G-278
- PIRGLUTARGINE [MART.]
- PIRGLUTARGINE
- PIRGLUTARGINE [WHO-DD]
- DTXSID90215141
- AKOS037643287
- Q-100651
- AS-12651
- UNII-VYI1WK838B
-
- Inchi: 1S/C6H14N4O2.C5H7NO3/c7-4(5(11)12)2-1-3-10-6(8)9;7-4-2-1-3(6-4)5(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10);3H,1-2H2,(H,6,7)(H,8,9)/t4-;/m0./s1
- InChI Key: UYCAGRPOUWSBIQ-WCCKRBBISA-N
- SMILES: O=C1CCC(C(=O)O)N1.OC([C@H](CCC/N=C(\N)/N)N)=O
Computed Properties
- Exact Mass: 303.15426879g/mol
- Monoisotopic Mass: 303.15426879g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 331
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 194Ų
Pyrglutargine Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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